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Compound of Interest

Compound Name: Triethylene Glycol

Cat. No.: B049594 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the proper handling and disposal of Triethylene Glycol (TEG), a common

solvent and plasticizer. Adherence to these procedural steps will help mitigate risks and ensure

operational excellence.

Personal Protective Equipment (PPE)
When handling Triethylene Glycol, a comprehensive approach to personal protection is

crucial. The following table summarizes the recommended PPE to prevent skin and eye

contact, and respiratory exposure.
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Protection Type Specific Recommendations Applicable Standards

Hand Protection

Chemical resistant gloves are

required. Frequent changes

are advisable as the liquid may

penetrate the gloves.[1]

EN ISO 374-1[2][3]

- Nitrile Rubber: 0.4 mm

thickness, > 480 minutes

permeation time.[2][3][4]

- Chloroprene Rubber: 0.5 mm

thickness, > 480 minutes

permeation time.[2][3][4]

- Butyl Rubber: 0.7 mm

thickness, > 480 minutes

permeation time.[2][3][4]

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles are recommended

where eye exposure is

reasonably probable.[1][2][5]

EN 166[2][3]

Skin and Body Protection

Wear appropriate protective

clothing to prevent skin

contact.[1][6] This may include

an apron, protective boots, and

a chemical-protection suit for

splashes.[2][3] Closed work

clothing is a required minimum.

[2][3]

EN 14605 (splashes), EN ISO

13982 (dust)[2][3]

Respiratory Protection Generally not required with

adequate ventilation.[6][7] In

case of insufficient ventilation

or when vapours/aerosols are

generated, use a mask with a

filter for organic vapors.[4][8]

For firefighting, a self-

BS EN 14387[4]
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contained breathing apparatus

(SCBA) is necessary.[1][9]

Operational Plans: Safe Handling and Storage
Handling:

Always handle Triethylene Glycol in a well-ventilated area.[1][9]

Avoid contact with skin and eyes.[1][5]

Do not eat, drink, or smoke when using this product.[5][9]

Wash hands thoroughly after handling.[5][10]

Handle packages and containers carefully to minimize spills.[9]

Storage:

Store in a cool, dry, and well-ventilated place, away from direct sunlight and heat sources.[1]

[2][3] The storage temperature should not exceed 40°C.[4][9]

Keep containers tightly closed when not in use.[1][2][9] Triethylene Glycol is hygroscopic

and will absorb moisture from the air.[6][9]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[1][5][9]

For longer-term color stability, storage under an inert atmosphere, such as nitrogen, is

recommended.[11]

Disposal Plans
Proper disposal of Triethylene Glycol and its containers is essential to protect the

environment.

Product Disposal: Dispose of waste and residues in accordance with local, state, and federal

regulations.[1][7] Whenever possible, recovery and recycling are preferred options.[1]
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Unused material should be managed by an appropriate and approved waste disposal facility.

[7] Do not allow the substance to enter drains, sewers, or watercourses.[1][9]

Container Disposal: Containers may retain product residues and can be hazardous when

empty.[7] Uncleaned containers should be handled in the same manner as the product itself.

[4] After proper cleaning, empty containers may be suitable for reuse.[4]

Emergency Procedures: Spill Response Workflow
In the event of a Triethylene Glycol spill, a structured and immediate response is critical. The

following diagram outlines the necessary steps to safely manage a spill.
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Spill Occurs

Evacuate Unnecessary Personnel

Ensure Adequate Ventilation

Wear Appropriate PPE
(Gloves, Goggles, Protective Clothing)

Stop Leak if Safe to Do So

Contain Spill with Inert Absorbent Material
(e.g., sand, earth, vermiculite)

Collect and Place in Suitable, Sealed
Waste Disposal Containers

Clean the Affected Area
(Flush with water, if appropriate)

Dispose of Waste According to
Local Regulations

Report the Spill to the
Environmental Agency if Necessary

If spill enters watercourses

Click to download full resolution via product page

Caption: Workflow for Safely Managing a Triethylene Glycol Spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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